N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)butyramide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)butyramide” is a chemical compound with the linear formula C24H19N3O5S2 . It has a molecular weight of 493.564 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a thiazol-2-yl group attached to a butyramide moiety via a nitrogen atom. Additionally, a (4-nitrophenyl)sulfonyl group is attached to the thiazol-2-yl group .Scientific Research Applications
Synthesis and Therapeutic Potential
A series of novel compounds, including N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)butyramide derivatives, have been synthesized and evaluated for their potential therapeutic activities. These compounds have been explored for a variety of biological activities, including anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. For instance, Ş. Küçükgüzel et al. (2013) reported the synthesis and characterization of Celecoxib derivatives with potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, highlighting their significance in developing new therapeutic agents (Ş. Küçükgüzel et al., 2013).
Carbonic Anhydrase Inhibition
The inhibition of carbonic anhydrase (CA) isoenzymes has been a significant focus of research due to the role of these enzymes in various physiological processes. Nurgün Büyükkıdan et al. (2013) synthesized metal complexes of heterocyclic sulfonamide with strong CA inhibitory properties. These complexes were found to be powerful inhibitors against human carbonic anhydrase isoenzymes hCA-I and hCA-II, indicating their potential as therapeutic agents for conditions associated with dysregulated CA activity (Nurgün Büyükkıdan et al., 2013).
Antimicrobial Activity
The synthesis of new heterocyclic compounds incorporating sulfamoyl moiety has also been explored for their potential use as antimicrobial agents. E. Darwish et al. (2014) aimed to develop antimicrobial agents via the synthesis of compounds incorporating sulfamoyl moieties, demonstrating promising antibacterial and antifungal activities (E. Darwish et al., 2014).
Properties
IUPAC Name |
N-[5-(4-nitrophenyl)sulfonyl-1,3-thiazol-2-yl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O5S2/c1-2-3-11(17)15-13-14-8-12(22-13)23(20,21)10-6-4-9(5-7-10)16(18)19/h4-8H,2-3H2,1H3,(H,14,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDDLNGXLSJHZGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=NC=C(S1)S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.